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Compound of Interest

Compound Name: Diisobutyl disulfide

Cat. No.: B074427 Get Quote

CAS Number: 1518-72-5

This guide provides a comprehensive overview of Diisobutyl disulfide, tailored for

researchers, scientists, and professionals in drug development. It covers its chemical and

physical properties, synthesis, analytical methods, and safety protocols.

Chemical and Physical Properties
Diisobutyl disulfide, also known as isobutyl disulfide, is an organic compound with the

molecular formula C8H18S2.[1] It is a colorless to light yellow liquid with a distinct odor.[2] Its

non-polar nature makes it more soluble in organic solvents than in water.[2]

Table 1: Physicochemical Properties of Diisobutyl Disulfide
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Property Value Source

CAS Number 1518-72-5 [1]

Molecular Formula C8H18S2 [1]

Molecular Weight 178.35 g/mol

Appearance
Colorless to light yellow clear

liquid
[2]

Boiling Point 109 °C at 13 mmHg

Flash Point 67 °C

Density (Specific Gravity at

20/20)
0.93

Refractive Index 1.49

Synthesis of Diisobutyl Disulfide
The synthesis of symmetrical disulfides like diisobutyl disulfide can be achieved through

various methods. A common approach is the reaction of an alkyl halide with a sulfur-containing

reagent. The following is a generalized protocol adapted from the synthesis of analogous

dialkyl disulfides.

Experimental Protocol: Synthesis via Alkyl Halide

This protocol describes the synthesis of diisobutyl disulfide from isobutyl bromide and sodium

disulfide.

Materials:

Isobutyl bromide

Sodium sulfide nonahydrate (Na₂S·9H₂O)

Elemental sulfur (S₈)

Dichloromethane (DCM)
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Water

Phase-transfer catalyst (e.g., didecyldimethylammonium bromide)

Round-bottom flask

Separatory funnel

Magnetic stirrer

Heating mantle

Procedure:

Preparation of Sodium Disulfide Solution: In a round-bottom flask, dissolve sodium sulfide

nonahydrate (1.2 equivalents) and elemental sulfur (1.1 equivalents) in water to prepare the

aqueous sodium disulfide solution.

Reaction Setup: In a separate flask, dissolve isobutyl bromide (1.0 equivalent) and a

catalytic amount of a phase-transfer catalyst (e.g., 2-5 mol%) in dichloromethane.

Reaction Execution: Add the aqueous sodium disulfide solution to the organic solution of

isobutyl bromide. Stir the resulting biphasic mixture vigorously at room temperature.

Monitoring: The reaction progress can be monitored by thin-layer chromatography (TLC) or

gas chromatography-mass spectrometry (GC-MS).

Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel.

Separate the organic layer, and wash it with water and then brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

the solvent under reduced pressure to yield the crude diisobutyl disulfide. Further

purification can be achieved by distillation.

Logical Workflow for Synthesis
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Figure 1: Synthesis Workflow for Diisobutyl Disulfide
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Figure 1: Synthesis Workflow for Diisobutyl Disulfide

Analytical Characterization
The identity and purity of synthesized diisobutyl disulfide can be confirmed using various

analytical techniques.

Table 2: Analytical Data for Diisobutyl Disulfide
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Analysis Method Expected Results

Purity (GC) >98.0%

¹H NMR Confirmation of structure

GC-MS
Mass spectrum consistent with C8H18S2, with

characteristic fragments.

Gas Chromatography-Mass Spectrometry (GC-MS): The mass spectrum of diisobutyl
disulfide will show a molecular ion peak corresponding to its molecular weight (178.35 g/mol ).

Common fragments would result from the cleavage of the disulfide bond and the isobutyl

groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum will show signals

corresponding to the protons of the isobutyl groups. The chemical shifts and splitting patterns

will be characteristic of the isobutyl structure attached to the sulfur atoms.

Biological Significance and Applications in Drug
Development
Disulfide bonds are crucial in stabilizing protein structures.[3] In the context of drug

development, molecules containing disulfide bonds are being explored for targeted drug

delivery systems.[3] These systems are designed to be stable in the bloodstream and release

the active drug in the reducing environment of tumor cells, which have higher concentrations of

glutathione (GSH).[3]

While diisobutyl disulfide itself is not a therapeutic agent, it can serve as a chemical

intermediate in the synthesis of more complex molecules with potential biological activity. Its

reactivity, particularly in thiol-ene reactions, makes it a useful building block in medicinal

chemistry.

Safety and Handling
Diisobutyl disulfide is a combustible liquid and should be handled with appropriate safety

precautions.
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Table 3: Safety Information for Diisobutyl Disulfide

Hazard Precautionary Statement

Flammability

Combustible liquid. Keep away from heat,

sparks, open flames, and hot surfaces. No

smoking.

Handling
Wear protective gloves, eye protection, and face

protection.

Storage Store in a well-ventilated place. Keep cool.

Disposal
Dispose of contents/container to an approved

waste disposal plant.

In case of fire, use dry chemical, foam, or carbon dioxide for extinction. Standard first aid

measures should be followed in case of inhalation, skin contact, eye contact, or ingestion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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